N-[3-cyclopropyl-5-(1,3-thiazol-5-yl)phenyl]-4-(trifluoromethyl)pyrimidin-2-amine

• Molecular Formula: C17H13F3N4S
• Molecular Weight: 362.4 g/mol
• IUPAC Name: N-[3-cyclopropyl-5-(1,3-thiazol-5-yl)phenyl]-4-(trifluoromethyl)pyrimidin-2-amine
• InChI: InChI=1S/C17H13F3N4S/c18-17(19,20)15-3-4-22-16(24-15)23-13-6-11(10-1-2-10)5-12(7-13)14-8-21-9-25-14/h3-10H,1-2H2,(H,22,23,24)
• InChI Key: IRMHXVUERTUKBK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=CC(=C2)C3=CN=CS3)NC4=NC=CC(=N4)C(F)(F)F

Description

N-[3-cyclopropyl-5-(1,3-thiazol-5-yl)phenyl]-4-(trifluoromethyl)pyrimidin-2-amine is a useful research compound. Its molecular formula is C17H13F3N4S and its molecular weight is 362.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a flask were added N-[3-(bromomethyl)-5-(1,3-thiazol-5-yl)phenyl]-4-(trifluoromethyl)-pyrimidin-2-amine (523 mg, 1.30 mmol), cyclopropyl boronic acid (336 mg, 3.91 mmol), potassium phosphate (968 mg, 4.56 mmol), Pd(OAc)2 (15 mg, 0.07 mmol) and tricyclohexylphosphine (37 mg, 0.13 mmol). Degassed toluene (10 mL) and water (0.5 mL) were added and the solution was evacuated and then purged with argon 5 times. The mixture was then heated in the microwave at 130° C. for 30 minutes. The reaction was diluted with ethyl acetate, washed with water, dried over magnesium sulfate, filtered and concentrated. Flash chromatography was used for purification to yield N-[3-cyclopropyl-5-(1,3-thiazol-5-yl)phenyl]-4-(trifluoromethyl)pyrimidin-2-amine (384 mg, 1.06 mmol, 81% yield). MS ESI: [M+H]+ m/z 363. 1H NMR (500 MHz, DMSO-d6) δ 10.23 (s, 1H), 9.06 (s, 1H), 8.83 (d, J=4.8, 1H), 8.23 (s, 1H), 7.92 (s, 1H), 7.41 (s, 1H), 7.28 (d, J=4.9, 1H), 7.12 (s, 1H), 2.03-1.80 (m, 1H), 1.05-0.92 (m, 2H), 0.78-0.61 (m, 2H).